Cas no 139444-89-6 (4-Pyrimidinecarbonitrile, 6-cyclopropyl-2-(phenylamino)-)

• Product Name: 4-Pyrimidinecarbonitrile, 6-cyclopropyl-2-(phenylamino)-
• CAS No: 139444-89-6
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 1270217
• Update Time: 2024-08-03

4-Pyrimidinecarbonitrile, 6-cyclopropyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 6-cyclopropyl-2-(phenylamino)-

• Inchi： 1S/C14H12N4/c15-9-12-8-13(10-6-7-10)18-14(17-12)16-11-4-2-1-3-5-11/h1-5,8,10H,6-7H2,(H,16,17,18)
• InChI Key： DBJHIMXWSNRQLK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC(C2CC2)=CC(C#N)=N1

Computed Properties

• Exact Mass: 236.10636

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 446.0±47.0 °C(Predicted)
• PSA: 61.6
• pka: 1.41±0.10(Predicted)